Cas no 635318-02-4 (tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate)

Tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate is a bicyclic compound featuring both tert-butyl and Boc-protected amine functionalities. Its rigid oxabicyclo[3.1.0]hexane scaffold provides structural stability, making it useful in asymmetric synthesis and pharmaceutical intermediates. The tert-butyl ester and Boc-amine groups enhance solubility and facilitate selective deprotection, enabling controlled functionalization. This compound is particularly valuable in medicinal chemistry for constructing constrained peptidomimetics or chiral building blocks. Its stereospecific configuration (1R,3r,5S) ensures high enantiopurity, critical for applications requiring precise stereochemistry. The oxabicyclo core also imparts metabolic stability, making it a promising candidate for drug discovery and development.

tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate structure

635318-02-4 structure

Product Name:tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate

CAS No:635318-02-4

MF:C₁₅H₂₅NO₅

MW:299.362704992294

CID:2092935

PubChem ID:59712889

Update Time:2025-05-28

tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- (1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
- tert-butyl (1S,5R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-6-oxabicyclo[3.1.0]hexane-3-carboxylate
- tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
- SCHEMBL1088079
- 1,1-Dimethylethyl (1I+/-,3I+/-,5I+/-)-3-[[(1,1-dimethylethoxy)carbonyl]amino]-6-oxabicyclo[3.1.0]hexane-3-carboxylate
- 635318-02-4
- SCHEMBL1088267
- starbld0021538
- SCHEMBL1088268
- DTXSID301109464
- Rel-tert-butyl (1R,3s,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
- tert-butyl (1R,5S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-6-oxabicyclo[3.1.0]hexane-3-carboxylate
- 931396-15-5
- Inchi： 1S/C15H25NO5/c1-13(2,3)20-11(17)15(7-9-10(8-15)19-9)16-12(18)21-14(4,5)6/h9-10H,7-8H2,1-6H3,(H,16,18)/t9-,10+,15?
- InChI Key： FXLLOCIDYKXLSL-WYPFBEBGSA-N
- SMILES： O1[C@H]2CC(C(=O)OC(C)(C)C)(C[C@@H]12)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 299.17327290g/mol
Monoisotopic Mass: 299.17327290g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 77.2Å²

tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM200900-1g	(1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate	635318-02-4	95%	1g	$1683	2021-06-09
Alichem	A449038492-1g	(1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate	635318-02-4	95%	1g	$1872.00	2023-09-01
Chemenu	CM200900-1g	(1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate	635318-02-4	95%	1g	$***	2023-05-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4372-1G	tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate	635318-02-4	95%	1g	￥ 7,260.00	2023-03-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1562165-1g	Tert-butyl (1R,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]Hexane-3-carboxylate	635318-02-4	98%	1g	￥17044.00	2024-05-05
Ambeed	A743422-1g	(1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate	635318-02-4	98+%	1g	$1644.0	2025-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4372-100mg	tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate	635318-02-4	95%	100mg	￥2376.0	2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4372-250mg	tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate	635318-02-4	95%	250mg	￥3168.0	2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4372-500mg	tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate	635318-02-4	95%	500mg	￥5278.0	2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4372-1g	tert-butyl rel-(1R,3r,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate	635318-02-4	95%	1g	￥7920.0	2024-04-18